Cas no 1000577-54-7 (2-Bromo-6-chloro-4-fluorophenyl isothiocyanate)
1000577-54-7 structure
Product Name:2-Bromo-6-chloro-4-fluorophenyl isothiocyanate
CAS No:1000577-54-7
MF:C7H2BrClFNS
MW:266.51788187027
CID:3157739
PubChem ID:26599106
Update Time:2025-04-21
2-Bromo-6-chloro-4-fluorophenyl isothiocyanate Chemical and Physical Properties
Names and Identifiers
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- 2-Bromo-6-chloro-4-fluorophenyl isothiocyanate
- 1000577-54-7
-
- MDL: MFCD09878106
- Inchi: 1S/C7H2BrClFNS/c8-5-1-4(10)2-6(9)7(5)11-3-12/h1-2H
- InChI Key: RUHRYERCZVKHQJ-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=C(C=1N=C=S)Cl)F
Computed Properties
- Exact Mass: 264.87639Da
- Monoisotopic Mass: 264.87639Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 44.5Ų
2-Bromo-6-chloro-4-fluorophenyl isothiocyanate Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
1000577-54-7 (2-Bromo-6-chloro-4-fluorophenyl isothiocyanate) Related Products
- 112062-64-3(BENZENAMINE, 3-BROMO-2-CHLORO-4,5-DIFLUORO-)
- 533914-13-5(BENZENE, 5-BROMO-1,3-DICHLORO-2-ISOCYANATO-)
- 1092350-32-7(2-bromo-3,5-dichloro-4-fluoroaniline)
- 84483-26-1(BENZENAMINE, 6-BROMO-2,3-DICHLORO-)
- 149144-06-9(BENZENE, 1-CHLORO-2,3-DIFLUORO-5-ISOTHIOCYANATO-)
- 1000577-70-7(2-Bromo-6-chloro-4-(trifluoromethyl)phenyl isothiocyanate)
- 22228-95-1(2,6-Dibromo-3,4-dichlorophenyl isothiocyanate)
- 13876-78-3(Benzenamine, 2,5-dichloro-4-isothiocyanato-)
- 1016788-39-8(2-Chloro-4-fluoro-1-isocyanatobenzene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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